Cas no 1694810-08-6 (2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid)

• Product Name: 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid
• CAS No: 1694810-08-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5844463
• PubChem ID: 106489425
• Update Time: 2025-11-01

2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1694810-08-6
• EN300-705669
• 2-({[(tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid
• 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid

• Inchi： 1S/C16H23NO4/c1-5-16(13(18)19,12-9-7-6-8-10-12)11-17-14(20)21-15(2,3)4/h6-10H,5,11H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： SBWKGKPSKIPZCQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)(C1C=CC=CC=1)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid

Professional Introduction to 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic Acid (CAS No. 1694810-08-6)

2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid, with the CAS number 1694810-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, plays a crucial role in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The molecular framework of 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid consists of a phenylbutanoic acid backbone modified with a tert-butoxycarbonyl (Boc) protected amino group and a methyl side chain. This configuration endows the compound with both stability and reactivity, making it an ideal candidate for further functionalization in drug design. The presence of the Boc group not only protects the amino functionality during synthetic transformations but also allows for controlled release in biological systems, which is a critical consideration in drug delivery systems.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate enzyme activity and protein-protein interactions. The structure of 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid aligns well with this trend, as its pharmacophoric features can be tailored to interact with specific targets. For instance, modifications to the phenyl ring or the side chain can enhance binding affinity and selectivity, which are paramount for achieving therapeutic efficacy while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers can develop treatments that address the root causes of these conditions. The structural motifs present in 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid make it a promising scaffold for such inhibitors, offering opportunities to explore novel mechanisms of action.

The synthesis of 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The Boc protection step is particularly critical, as it ensures that the amino group remains inert under subsequent synthetic manipulations. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to streamline these processes, improving yield and scalability. These advancements are essential for translating laboratory discoveries into viable pharmaceutical candidates.

In addition to its role as an intermediate in drug synthesis, 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid has shown promise in biochemical studies. Its ability to interact with biological targets has been explored through computational modeling and experimental assays. These studies have revealed insights into its binding modes and mechanistic pathways, providing a foundation for rational drug design. By leveraging these insights, researchers can optimize the compound's properties to enhance its therapeutic potential.

The growing interest in personalized medicine has also driven research into using compounds like 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid for targeted therapies. By tailoring molecular structures to individual patient profiles, it may be possible to develop treatments that are more effective and have fewer side effects. This approach requires a deep understanding of both the chemical properties of the compound and the biological context in which it will be used.

The future prospects for 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid are vast, particularly as new methodologies emerge in synthetic chemistry and drug discovery. Advances in areas such as organometallic chemistry and biocatalysis may open up new avenues for modifying this compound's structure and function. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating basic research into clinical applications.

In conclusion, 2-({[(Tert-butoxy)carbonyl]amino}methyl)-2-phenylbutanoic acid (CAS No. 1694810-08-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.